1-(7-chloro-2,3-dimethyl-1H-indol-1-yl)-3-(4-methylpiperidin-1-yl)propan-2-ol

• IUPAC Name: 1-(7-chloro-2,3-dimethylindol-1-yl)-3-(4-methylpiperidin-1-yl)propan-2-ol
• InChI: InChI=1S/C19H27ClN2O/c1-13-7-9-21(10-8-13)11-16(23)12-22-15(3)14(2)17-5-4-6-18(20)19(17)22/h4-6,13,16,23H,7-12H2,1-3H3
• InChI Key: LMNWQRSULUAYSC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC(CN2C(=C(C3=C2C(=CC=C3)Cl)C)C)O
• Molecular Formula: C19H27ClN2O
• Molecular Weight: 334.9 g/mol
• CAS No.: 942870-28-2

Description

This compound features a 7-chloro-2,3-dimethyl-substituted indole core linked via a propan-2-ol chain to a 4-methylpiperidin-1-yl group. The 4-methylpiperidine moiety contributes to lipophilicity, which could affect bioavailability and metabolic stability. The molecular weight is approximately 334.88 g/mol, inferred from structurally similar compounds like BE62913 (C₁₉H₂₇ClN₂O) .

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural differences and similarities:

Compound Name	Indole Substituents	Amine Substituent	Molecular Weight (g/mol)	Key Features	Source
Target Compound	7-Cl, 2,3-dimethyl	4-methylpiperidin-1-yl	334.88	Chloro for electronegativity	-
BE62913 ()	7-Cl, 2,3-dimethyl	Azepan-1-yl	334.88	7-membered ring amine
1-(5-Methyl-2,3-diphenyl-1H-indol-1-yl)-3-morpholin-4-ylpropan-2-ol ()	5-Me, 2,3-diphenyl	Morpholin-4-yl	-	Diphenyl for bulkiness
1-(4-Methylpiperidin-1-yl)-3-(2-naphthyloxy)propan-2-ol ()	Naphthyloxy (non-indole)	4-methylpiperidin-1-yl	-	Naphthyl for aromatic interaction

Key Observations

Amine Substituent Impact

• 4-Methylpiperidine vs. Azepane (BE62913): Both compounds share the same indole core and molecular weight. However, the 6-membered 4-methylpiperidine ring in the target compound may offer better metabolic stability compared to the 7-membered azepane in BE62913, as smaller rings are often preferred in drug design for reduced conformational flexibility and enhanced target binding .

Aromatic Group Variations

• Indole vs. Naphthyloxy (): The target compound’s indole NH group may participate in hydrogen bonding, enhancing receptor affinity, whereas the naphthyloxy group in relies on hydrophobic interactions .
• Chloro vs. Diphenyl Substituents (): The 2,3-diphenyl substitution in increases steric bulk, which could hinder membrane penetration but improve selectivity for hydrophobic binding pockets .

Physicochemical Properties

• Lipophilicity: The 4-methylpiperidine group in the target compound likely increases lipophilicity compared to morpholine () but may align with azepane (BE62913). Enhanced lipophilicity could improve blood-brain barrier penetration .
• Solubility: Morpholine-containing analogs () may exhibit higher aqueous solubility due to the oxygen atom’s polarity, whereas 4-methylpiperidine and azepane analogs prioritize lipid solubility .